Cas no 781-97-5 (1-(4-chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one)
1-(4-Chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one is a fluorinated aromatic ketone characterized by its unique structural features, including a pentafluoroethyl group and a 4-chlorophenyl substituent. This compound exhibits high thermal and chemical stability due to the strong carbon-fluorine bonds, making it suitable for applications in advanced organic synthesis and pharmaceutical intermediates. Its electron-withdrawing properties enhance reactivity in nucleophilic substitution and condensation reactions. The presence of both chloro and pentafluoro groups contributes to its versatility as a building block in agrochemicals and specialty materials. The compound's well-defined purity and consistent performance make it a reliable choice for research and industrial applications requiring precise fluorinated precursors.
781-97-5 structure
Product Name:1-(4-chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one
CAS No:781-97-5
MF:C9H4ClF5O
MW:258.572479248047
CID:984105
PubChem ID:2757834
Update Time:2025-10-18
1-(4-chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one
- 1-(4-CHLOROPHENYL)-2,2,3,3,3-PENTAFLUORO-
- 1-(4-chlorophenyl)-2,2,3,3,3-pentafluoropropan-1-one
- 1-(4-CHLOROPHENYL)-2,2,3,3,3-PENTAFLUOROPROPANE-1-ONE
- 1-(4-Chlorophenyl)-2,2,3,3,3-pentafluoro
- 1-(4-chloro-phenyl)-2,2,3,3,3-pentafluoro-propan-1-one
- 1-(4-Chlor-phenyl)-2,2,3,3,3-pentafluor-propan-1-on
- pentafuoroethyl p-chlorophenyl ketone
- DTXSID10374047
- 781-97-5
- AKOS005259576
- 1-(4-chlorophenyl)-2,2,3,3,3-pentakis(fluoranyl)propan-1-one
- A839360
- 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-4-phenylbutyricacid
- FT-0729377
- 1-(4-chlorophenyl)-2,2,3,3,3-pentafluoro-1-propanone
- DB-017314
-
- MDL： MFCD05864386
- Inchi： 1S/C9H4ClF5O/c10-6-3-1-5(2-4-6)7(16)8(11,12)9(13,14)15/h1-4H
- InChI Key： SVCOUMOZVHFUSG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C(C(F)(F)F)(F)F)=O
Computed Properties
- Exact Mass: 257.98700
- Monoisotopic Mass: 257.987
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.462
- Boiling Point: 186 °C
- Flash Point: 88.7°C
- Refractive Index: 1.439
- PSA: 17.07000
- LogP: 3.72030
1-(4-chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022056-1g |
1-(4-Chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one |
781-97-5 | 1g |
￡160.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1771657-1g |
1-(4-Chlorophenyl)-2,2,3,3,3-pentafluoropropan-1-one |
781-97-5 | 98% | 1g |
￥5339.00 | 2024-07-28 | |
| Crysdot LLC | CD12031303-5g |
1-(4-Chlorophenyl)-2,2,3,3,3-pentafluoropropan-1-one |
781-97-5 | 97% | 5g |
$677 | 2024-07-24 |
1-(4-chlorophenyl)-2,2,3,3,3-pentafluoro-propan-1-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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